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Compound of Interest

Compound Name: MDL-29951

Cat. No.: B1676114 Get Quote

MDL-29951 Technical Support Center
This technical support center provides researchers, scientists, and drug development

professionals with essential information on the optimal storage, stability, and handling of MDL-
29951.

Frequently Asked Questions (FAQs)
Q1: How should I store the solid (powder) form of MDL-29951?

For long-term storage, MDL-29951 powder should be stored at -20°C.[1][2][3][4][5] Under

these conditions, it is stable for at least two to four years.[1][4][5] For short-term storage (days

to weeks), it can be kept at 0-4°C in a dry and dark place.[5]

Q2: What is the recommended way to prepare and store MDL-29951 solutions?

It is highly recommended to prepare solutions fresh for each experiment.[6] If a stock solution

must be prepared, dissolve MDL-29951 in an organic solvent like DMSO. For long-term

storage of stock solutions, aliquoting and storing at -80°C (for up to 2 years) or -20°C (for up to

1 year) is recommended.[7] Note that some suppliers suggest much shorter storage times for

solutions at -20°C (1 month) and -80°C (6 months).[3] Aqueous solutions are not recommended

for storage for more than one day.[4]

Q3: In which solvents is MDL-29951 soluble?
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MDL-29951 is soluble in several organic solvents. For detailed solubility information, please

refer to the table below.[1][2][3][4] It is sparingly soluble in aqueous buffers.[4]

Q4: How can I dissolve MDL-29951 for use in aqueous buffers?

To achieve the best solubility in aqueous buffers, it is recommended to first dissolve MDL-
29951 in DMSO to create a stock solution.[4] This stock solution can then be diluted with the

aqueous buffer of your choice to the final desired concentration.[4] For example, a 1:1 solution

of DMSO:PBS (pH 7.2) has been shown to dissolve MDL-29951 at approximately 0.5 mg/ml.[4]

Q5: What is the primary mechanism of action for MDL-29951?

MDL-29951 is a potent and selective antagonist of the NMDA receptor, specifically acting at the

strychnine-insensitive glycine binding site.[1] It exhibits high selectivity for the glycine binding

site over the glutamate recognition sites.[3][7] Additionally, MDL-29951 has been identified as

an agonist for the G protein-coupled receptor GPR17.[1]

Troubleshooting Guide
Issue: My MDL-29951 powder won't dissolve in my aqueous buffer.

Cause: MDL-29951 has low solubility in aqueous solutions.[4]

Solution: Prepare a concentrated stock solution in DMSO first. Then, dilute the stock solution

with your aqueous buffer to the final working concentration.[4] Gentle warming or sonication

can also aid in dissolution if precipitation occurs during preparation.[7]

Issue: I am seeing inconsistent results between experiments.

Cause: This could be due to the degradation of MDL-29951 in solution.

Solution: Always prepare fresh working solutions for each experiment.[6] Avoid repeated

freeze-thaw cycles of your stock solution. If you must store a stock solution, aliquot it into

single-use vials to maintain stability.

Issue: The compound appears to have lost activity.

Cause: Improper storage of the solid compound or stock solution can lead to degradation.
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Solution: Ensure the solid MDL-29951 is stored at -20°C in a tightly sealed container,

protected from light and moisture.[1][5] Verify the storage conditions and age of your stock

solutions. If in doubt, use a fresh vial of the compound to prepare a new stock solution.

Data Presentation
Table 1: Storage Conditions and Stability of MDL-29951

Form
Storage
Temperature

Duration Stability

Solid (Powder) -20°C
Long-term (months to

years)
≥ 4 years[1]

4°C
Short-term (days to

weeks)
2 years[3]

Stock Solution (in

DMSO)
-80°C Long-term Up to 2 years[7]

-20°C Long-term Up to 1 year[7]

Aqueous Solution
Room Temperature /

4°C

Not recommended for

more than one day[4]

Table 2: Solubility of MDL-29951

Solvent Solubility

DMSO ≥ 50 mg/mL[3]

DMF 5 mg/mL[1][4]

Ethanol 0.25 mg/mL[1][4]

DMSO:PBS (pH 7.2) (1:1) 0.5 mg/mL[1][4]

Experimental Protocols & Visualizations
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Experimental Workflow for Preparing MDL-29951
Working Solution
The following diagram outlines the recommended workflow for preparing a working solution of

MDL-29951 for in vitro or in vivo experiments.
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Caption: Workflow for MDL-29951 solution preparation.

Signaling Pathway of MDL-29951 at the NMDA Receptor
This diagram illustrates the antagonistic action of MDL-29951 at the NMDA receptor.
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Caption: MDL-29951 blocks the glycine binding site on the NMDA receptor.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Optimal storage conditions and stability of MDL-
29951.]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1676114#optimal-storage-conditions-and-stability-of-
mdl-29951]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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